Cas no 1392506-99-8 (9-(3-(9H-Carbazol-9-yl)phenyl)-9H-carbazole-3-carbonitrile)

• Product Name: 9-(3-(9H-Carbazol-9-yl)phenyl)-9H-carbazole-3-carbonitrile
• CAS No: 1392506-99-8
• MF: C₃₁H₁₉N₃
• MW: 433.502666711807
• CID: 5032340
• Update Time: 2026-02-28

9-(3-(9H-Carbazol-9-yl)phenyl)-9H-carbazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 9-(3-(9H-Carbazol-9-yl)phenyl)-9H-carbazole-3-carbonitrile
• 9-[3-(9H-Carbazole-9-yl)phenyl]-9H-carbazole-3-carbonitrile
• N#CC1=CC2=C(C=C1)N(C1=C2C=CC=C1)C1=CC(=CC=C1)N1C2=C(C=CC=C2)C2=C1C=CC=C2

• Inchi： 1S/C31H19N3/c32-20-21-16-17-31-27(18-21)26-12-3-6-15-30(26)34(31)23-9-7-8-22(19-23)33-28-13-4-1-10-24(28)25-11-2-5-14-29(25)33/h1-19H
• InChI Key： KXMHPELKLKNUCC-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=C(C=2)N2C3C=CC=CC=3C3=CC=CC=C23)C2C=CC=CC=2C2=CC(C#N)=CC=C12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 763
• XLogP3: 7.8
• Topological Polar Surface Area: 33.6

Additional information on 9-(3-(9H-Carbazol-9-yl)phenyl)-9H-carbazole-3-carbonitrile

Introduction to 9-(3-(9H-Carbazol-9-yl)phenyl)-9H-carbazole-3-carbonitrile (CAS No. 1392506-99-8)

9-(3-(9H-Carbazol-9-yl)phenyl)-9H-carbazole-3-carbonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, identified by the CAS number 1392506-99-8, belongs to a class of heterocyclic aromatic molecules that exhibit promising characteristics for various applications, including optoelectronic devices and medicinal chemistry research.

The molecular structure of 9-(3-(9H-Carbazol-9-yl)phenyl)-9H-carbazole-3-carbonitrile features a central carbazole core substituted with a phenyl group at the 3-position, further connected to another carbazole unit through a carbon-nitrogen bond. This architectural design imparts exceptional stability and tunable electronic properties, making it a valuable candidate for advanced material synthesis. The presence of the nitrile group at the 3-position of the carbazole ring enhances its reactivity, facilitating further functionalization and derivatization for tailored applications.

In recent years, research on carbazole-based compounds has intensified due to their broad spectrum of biological activities and potential in developing novel therapeutics. Studies have demonstrated that carbazole derivatives exhibit significant photophysical properties, which are highly relevant for applications in organic light-emitting diodes (OLEDs), photovoltaics, and sensors. The specific configuration of 9-(3-(9H-Carbazol-9-yl)phenyl)-9H-carbazole-3-carbonitrile makes it particularly interesting for investigating charge transport mechanisms and hole/exciton confinement in optoelectronic devices.

One of the most compelling aspects of this compound is its role in pharmaceutical research. The carbazole moiety is well-documented for its antimicrobial, anti-inflammatory, and anticancer properties. By incorporating additional aromatic rings and functional groups, such as the nitrile substituent, researchers can modulate the biological activity of the molecule. Preliminary studies on 9-(3-(9H-Carbazol-9-yl)phenyl)-9H-carbazole-3-carbonitrile have shown promising results in inhibiting certain enzymes associated with metabolic disorders, suggesting its potential as a lead compound for drug development.

The synthesis of 9-(3-(9H-Carbazol-9-yl)phenyl)-9H-carbazole-3-carbonitrile involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to construct the complex framework of this molecule. These synthetic approaches not only highlight the synthetic prowess but also underscore the importance of innovative methodologies in accessing structurally diverse carbazole derivatives.

The electronic properties of carbazole-based materials have been extensively studied due to their potential in next-generation electronic devices. The extended π-conjugation system in carbazole derivatives allows for efficient charge delocalization, which is crucial for applications in semiconductors and conductive polymers. In particular, the nitrile group in 9-(3-(9H-Carbazol-9-yl)phenyl)-9H-carbazole-3-carbonitrile acts as an electron-withdrawing moiety, influencing the energy levels and electronic transitions of the molecule. This feature has been exploited in designing molecules with tailored emission wavelengths for OLED applications.

Recent advancements in computational chemistry have enabled researchers to predict and optimize the properties of complex molecules like 9-(3-(9H-Carbazol-9-yl)phenyl)-9H-carbazole-3-carbonitrile before experimental synthesis. Density functional theory (DFT) calculations have been particularly useful in understanding the electronic structure and reactivity of this compound. These theoretical studies not only provide insights into its behavior but also guide experimentalists in designing more efficient synthetic routes and functional derivatives.

The pharmaceutical industry has shown increasing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs). Carbazole derivatives have emerged as effective scaffolds for such inhibitors due to their ability to disrupt hydrophobic pockets within protein binding sites. The structural features of 9-(3-(9H-Carbazol-9-yl)phenyl)-9H-carbazole-3-carbonitrile, including its rigid aromatic core and polar nitrile group, make it an ideal candidate for designing PPI modulators. Early-stage pharmacological studies have indicated that this compound can selectively interact with specific protein targets, offering a potential therapeutic strategy against various diseases.

Another area where carbazole-based compounds are making significant strides is in medicinal chemistry research focused on neurodegenerative diseases. Carbazoles have been found to cross the blood-brain barrier and exhibit neuroprotective effects by scavenging reactive oxygen species (ROS) and modulating neurotransmitter systems. The nitrile-substituted carbazole derivative has shown promise in preclinical models as a potential treatment for Alzheimer's disease by inhibiting β-secretase activity—a key enzyme involved in amyloid plaque formation.

The versatility of synthetic methodologies used in producing carbazole derivatives like CAS No. 1392506-99-8 underscores their importance as building blocks in chemical synthesis. Techniques such as transition-metal catalysis, photochemical reactions, and biocatalysis have expanded the toolkit available to chemists for constructing complex carbazole frameworks. These advancements not only enhance synthetic efficiency but also open new avenues for exploring novel molecular architectures with tailored functionalities.

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